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Executive Summary
Wolframite-quartz veins are a significant primary source of tungsten, a critical raw material

with numerous industrial applications. This technical guide provides a comprehensive overview

of the geological occurrence of these deposits, detailing their formation, characteristics, and the

analytical methodologies employed in their study. The formation of wolframite-quartz veins is

intrinsically linked to magmatic-hydrothermal systems, with two principal genetic models

proposed: the orthomagmatic hypothesis, suggesting a direct magmatic fluid source, and the

circulation hypothesis, which involves the heating of external fluids by granitic intrusions.[1]

These deposits are globally distributed, with major occurrences in Southeast China, the

European Variscan belt, the Central Andean belt, and the East Australian belt.[1][2]

Understanding the geological framework and the physicochemical conditions of their formation

is paramount for successful exploration and resource evaluation.

Geological Framework and Genesis
Wolframite-quartz veins are predominantly associated with highly fractionated, peraluminous

S-type granites.[1] The emplacement of these granitic bodies into host rocks, typically

metasedimentary sequences like slates and sandstones, provides the necessary heat and, in

many cases, the ore-forming fluids and metals.
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Two primary models explain the origin of the ore-forming fluids responsible for wolframite-

quartz vein mineralization:

Orthomagmatic Hypothesis: This model posits that tungsten-bearing fluids are directly

exsolved from a crystallizing granitic magma.[1] As the magma cools and solidifies,

incompatible elements, including tungsten, become concentrated in the residual melt and the

associated aqueous fluid phase. This fluid is then injected into fractures in the surrounding

rock to form the wolframite-quartz veins.

Circulation Hypothesis: In this model, the granitic intrusion acts as a heat engine, driving the

convection of external fluids such as meteoric water or metamorphic fluids.[1] These

circulating fluids leach tungsten and other elements from the host rocks and are then

focused into fractures where they cool and precipitate wolframite and quartz.

It is widely believed that in many deposits, a combination of both processes contributes to

mineralization, with an initial magmatic fluid pulse potentially mixing with circulating external

fluids.[1]
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The emplacement of wolframite-quartz veins is strongly controlled by the local and regional

tectonic setting. Tensional fractures, faults, and shear zones provide the necessary pathways

for the mineralizing fluids.[3] Veins can occur as swarms of parallel structures, stockworks, or

single, more massive bodies.[3] A common feature is the "Five-floors" model, observed in some

districts, where the morphology and thickness of the veins change vertically with increasing

distance from the causative granite.[1]

Mineralogy and Associated Alteration
The dominant minerals in these deposits are wolframite ((Fe,Mn)WO₄) and quartz (SiO₂).[1]

Wolframite exists as a solid solution series between ferberite (Fe-rich) and hübnerite (Mn-rich).

[4] Other associated ore minerals can include cassiterite, scheelite, molybdenite, pyrite,

arsenopyrite, chalcopyrite, sphalerite, and galena.[4][5]

Hydrothermal alteration of the host rocks is a common feature associated with wolframite-

quartz veins. Typical alteration assemblages include:

Greisenization: A pervasive alteration characterized by the replacement of feldspars and

micas in the granite with an assemblage of quartz, muscovite, topaz, tourmaline, and fluorite.

Sericitization: The alteration of feldspars to fine-grained white mica (sericite).

Chloritization: The replacement of mafic minerals with chlorite.

Tourmalinization: The introduction of tourmaline into the host rock.

Physicochemical Conditions of Formation
The conditions under which wolframite-quartz veins form can be constrained through the

study of fluid inclusions trapped within the vein minerals.

Temperature and Salinity of Ore-Forming Fluids
Fluid inclusion studies indicate that wolframite precipitation generally occurs from moderate to

high-temperature fluids with low to moderate salinity. The homogenization temperatures for

fluid inclusions in wolframite typically range from 250°C to 400°C.[1] Coexisting quartz often

shows a broader range of homogenization temperatures, from 150°C to 350°C, which may
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reflect a more protracted history of fluid flow and cooling.[1] The salinities of the ore-forming

fluids are generally in the range of 2 to 10 wt% NaCl equivalent.[1]

Mineral
Homogenization
Temperature (°C)

Salinity (wt% NaCl equiv.)

Wolframite 250 - 400 2 - 10

Quartz 150 - 350 2 - 10

Table 1: Summary of Fluid Inclusion Data for Wolframite-Quartz Veins.[1]

Ore Grades and Tonnage
Wolframite-quartz vein deposits are typically high-grade but can vary in size. The average

grade often ranges from 0.5 to 1.4% WO₃.[6] Tonnage can range from small deposits of a few

tens of thousands of tonnes to large deposits containing several million tonnes of ore.[6]

Deposit Type Average Tonnage (Mt) Average Grade (% WO₃)

Wolframite-Quartz Vein 0.56 0.9

Table 2: Typical Grade and Tonnage of Wolframite-Quartz Vein Deposits.[6]

Experimental Protocols
A variety of analytical techniques are employed to understand the genesis and characteristics

of wolframite-quartz veins.
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Objective: To determine the temperature and salinity of the fluids trapped in minerals during

their growth.

Methodology:

Sample Preparation: Doubly polished thick sections (approximately 100-200 µm) of quartz

and transparent varieties of wolframite are prepared.

Petrographic Analysis: Fluid inclusion assemblages are identified and characterized based

on their origin (primary, secondary, or pseudosecondary) and phase ratios at room

temperature.

Microthermometric Measurements: The samples are placed on a heating-freezing stage

attached to a microscope.

Freezing: The sample is cooled until the fluid inclusion is completely frozen. It is then

slowly warmed, and the temperatures of final ice melting (to determine salinity) and

other phase changes are recorded.

Heating: The sample is heated until the fluid inclusion homogenizes into a single phase

(liquid or vapor). The temperature of homogenization provides a minimum estimate of

the fluid's trapping temperature.

Data Interpretation: The collected temperature data is used to calculate the salinity (in wt%

NaCl equiv.) and density of the fluids and to infer the pressure-temperature conditions of

mineral formation.

LA-ICP-MS Analysis of Fluid Inclusions
Objective: To determine the elemental composition of individual fluid inclusions.

Methodology:

Sample Preparation: Doubly polished thick sections are prepared as for

microthermometry.

Fluid Inclusion Selection: Suitable fluid inclusions are identified and their depths are

measured.
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Laser Ablation: A high-energy laser is focused on the selected fluid inclusion, ablating it

and the host mineral.

Mass Spectrometry: The ablated material is transported by a carrier gas (e.g., helium) to

an inductively coupled plasma mass spectrometer (ICP-MS), which ionizes the sample

and separates the ions based on their mass-to-charge ratio.

Data Quantification: The signal intensities for various elements are measured and

quantified using an internal standard (often Na, with its concentration determined from

salinity) and external calibration standards (e.g., NIST glasses).[7] This allows for the

determination of the concentrations of metals and other elements in the original fluid.

U-Pb Geochronology of Wolframite
Objective: To directly date the timing of tungsten mineralization.

Methodology:

Sample Preparation: Wolframite grains are mounted in epoxy and polished to expose

their interiors.

Analysis: In-situ laser ablation-inductively coupled plasma-mass spectrometry (LA-ICP-

MS) is commonly used. A laser ablates a small portion of the wolframite, and the material

is analyzed by the ICP-MS to measure the isotopic ratios of uranium and lead.

Data Processing: The measured isotopic ratios are used to calculate the age of the

wolframite. A Tera-Wasserburg concordia diagram is often used for data visualization and

age calculation.[8] The lack of a universally accepted matrix-matched wolframite standard

can be a challenge, though some studies have successfully used zircon standards with

corrections.[8]

Re-Os Geochronology of Molybdenite
Objective: To constrain the age of mineralization when molybdenite is present and co-genetic

with wolframite.

Methodology:
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Sample Preparation: Pure molybdenite separates are obtained by hand-picking under a

microscope.

Isotope Dilution: A known amount of 185Re and 190Os spike is added to the molybdenite

sample.

Digestion and Separation: The sample is digested in strong acids (e.g., aqua regia) in a

sealed Carius tube or via alkaline fusion.[6][9] Rhenium and Osmium are then chemically

separated and purified.

Mass Spectrometry: The isotopic compositions of Re and Os are measured using a

negative thermal ionization mass spectrometer (N-TIMS) or an ICP-MS.

Age Calculation: The 187Re/187Os ratio is used to calculate the age of the molybdenite.

Electron Probe Microanalysis (EPMA) of Wolframite
Objective: To determine the major and minor element composition of wolframite, particularly

the Fe/Mn ratio.

Methodology:

Sample Preparation: Samples are prepared as polished thin sections or epoxy mounts

and coated with a thin layer of carbon to ensure electrical conductivity.[10]

Analysis: A focused beam of electrons is directed at the sample surface, causing the

emission of characteristic X-rays. The wavelengths and intensities of these X-rays are

measured by wavelength-dispersive spectrometers.

Quantification: The X-ray intensities are compared to those of known standards to quantify

the concentrations of elements such as Fe, Mn, W, and other minor or trace elements

present in the wolframite.[11]

Conclusion
Wolframite-quartz veins represent a critical resource for tungsten, formed through complex

magmatic-hydrothermal processes. A thorough understanding of their geological setting,

genetic models, and the physicochemical conditions of their formation is essential for both
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academic research and mineral exploration. The application of modern analytical techniques,

including fluid inclusion analysis, geochronology, and in-situ chemical analysis, provides

detailed insights into the ore-forming system, guiding exploration efforts and contributing to a

more complete picture of tungsten metallogeny.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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